4-iodo-N-(3-methoxyphenyl)benzamide

• IUPAC Name: 4-iodo-N-(3-methoxyphenyl)benzamide
• InChI: InChI=1S/C14H12INO2/c1-18-13-4-2-3-12(9-13)16-14(17)10-5-7-11(15)8-6-10/h2-9H,1H3,(H,16,17)
• InChI Key: MJAZTTIHJMGZKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)I
• Molecular Formula: C14H12INO2
• Molecular Weight: 353.15 g/mol

Description

4-iodo-N-(3-methoxyphenyl)benzamide, also known as IMB-3, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. IMB-3 belongs to the class of benzamide derivatives and has been found to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

Scientific Research Applications

4-iodo-N-(3-methoxyphenyl)benzamide has been found to possess various biological activities, making it a potential candidate for drug discovery and development. Studies have shown that 4-iodo-N-(3-methoxyphenyl)benzamide has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in macrophages. Additionally, 4-iodo-N-(3-methoxyphenyl)benzamide has been found to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting the growth and metastasis of tumors. 4-iodo-N-(3-methoxyphenyl)benzamide has also been shown to have anti-viral effects by inhibiting the replication of the hepatitis B virus.

Mechanism of Action

The exact mechanism of action of 4-iodo-N-(3-methoxyphenyl)benzamide is not fully understood, but studies have suggested that it may act by modulating various signaling pathways involved in inflammation, cancer, and viral infections. 4-iodo-N-(3-methoxyphenyl)benzamide has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer. 4-iodo-N-(3-methoxyphenyl)benzamide has also been shown to inhibit the mitogen-activated protein kinase (MAPK) signaling pathway, which is involved in various cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
4-iodo-N-(3-methoxyphenyl)benzamide has been found to have various biochemical and physiological effects, depending on the concentration and duration of exposure. Studies have shown that 4-iodo-N-(3-methoxyphenyl)benzamide can induce apoptosis in cancer cells by activating caspases, a family of proteases that play a key role in programmed cell death. 4-iodo-N-(3-methoxyphenyl)benzamide has also been found to inhibit the migration and invasion of cancer cells by suppressing the expression of matrix metalloproteinases (MMPs), enzymes that degrade the extracellular matrix and facilitate tumor metastasis. Additionally, 4-iodo-N-(3-methoxyphenyl)benzamide has been shown to inhibit the replication of the hepatitis B virus by blocking the activity of viral polymerase.

Advantages and Limitations for Lab Experiments

4-iodo-N-(3-methoxyphenyl)benzamide has several advantages for lab experiments, including its easy synthesis, low cost, and high purity. Additionally, 4-iodo-N-(3-methoxyphenyl)benzamide has been found to be stable under various conditions, making it suitable for long-term storage and transportation. However, there are also some limitations to using 4-iodo-N-(3-methoxyphenyl)benzamide in lab experiments. For example, 4-iodo-N-(3-methoxyphenyl)benzamide has low solubility in water, which may limit its bioavailability and efficacy. Additionally, the exact mechanism of action of 4-iodo-N-(3-methoxyphenyl)benzamide is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-iodo-N-(3-methoxyphenyl)benzamide. One area of interest is the development of 4-iodo-N-(3-methoxyphenyl)benzamide derivatives with improved solubility and bioavailability. Additionally, further studies are needed to elucidate the exact mechanism of action of 4-iodo-N-(3-methoxyphenyl)benzamide and its potential targets in various disease states. Another area of interest is the evaluation of the safety and efficacy of 4-iodo-N-(3-methoxyphenyl)benzamide in preclinical and clinical trials. Finally, the potential use of 4-iodo-N-(3-methoxyphenyl)benzamide in combination with other drugs or therapies should be explored to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 4-iodo-N-(3-methoxyphenyl)benzamide involves the reaction of 4-iodobenzoic acid with 3-methoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place under reflux conditions in an organic solvent such as dichloromethane or dimethylformamide (DMF). The resulting product is then purified by column chromatography to obtain pure 4-iodo-N-(3-methoxyphenyl)benzamide.